Cas no 199384-86-6 (3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-)

• Product Name: 3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-
• CAS No: 199384-86-6
• MF: C₁₂H₁₀N₈
• MW: 266.261399745941
• CID: 1393195
• PubChem ID: 15822999
• Update Time: 2025-04-20

3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-
• 6-[6-(5-aminopyridin-2-yl)-1,2,4,5-tetrazin-3-yl]pyridin-3-amine
• SCHEMBL11913642
• 6,6'-(1,2,4,5-Tetrazine-3,6-diyl)bis(pyridin-3-amine)
• DTXSID20578635
• 6,6'-(1,2,4,5-Tetrazine-3,6-diyl)di(pyridin-3-amine)
• 199384-86-6

• Inchi： 1S/C12H10N8/c13-7-1-3-9(15-5-7)11-17-19-12(20-18-11)10-4-2-8(14)6-16-10/h1-6H,13-14H2
• InChI Key： KHDCTHSMRPOYLZ-UHFFFAOYSA-N
• SMILES： N1C=C(C=CC=1C1=NN=C(C2C=CC(=CN=2)N)N=N1)N

Computed Properties

• Exact Mass: 266.1031
• Monoisotopic Mass: 266.10284235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.38